Cas no 1805032-51-2 (4-Bromo-3-methyl-2-nitrobenzamide)

• Product Name: 4-Bromo-3-methyl-2-nitrobenzamide
• CAS No: 1805032-51-2
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5003017
• Update Time: 2025-05-25

4-Bromo-3-methyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-2-nitrobenzamide

• Inchi： 1S/C8H7BrN2O3/c1-4-6(9)3-2-5(8(10)12)7(4)11(13)14/h2-3H,1H3,(H2,10,12)
• InChI Key： ZJXVGDKDOXWWOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=O)C(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9

Additional information on 4-Bromo-3-methyl-2-nitrobenzamide

Comprehensive Overview of 4-Bromo-3-methyl-2-nitrobenzamide (CAS No. 1805032-51-2): Properties, Applications, and Innovations

4-Bromo-3-methyl-2-nitrobenzamide, identified by its CAS number 1805032-51-2, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitro-substituted benzamide derivative exhibits unique structural features, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₇BrN₂O₃, highlights the presence of a bromine atom and a nitro group, which are critical for its reactivity and applications in cross-coupling reactions.

Recent studies emphasize the role of 4-Bromo-3-methyl-2-nitrobenzamide in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Researchers are exploring its potential as a scaffold for targeted therapies, aligning with the growing demand for precision medicine. The compound’s electron-withdrawing groups enhance its suitability for palladium-catalyzed reactions, a hotspot in synthetic chemistry due to their efficiency in constructing complex molecules.

From an industrial perspective, CAS 1805032-51-2 is utilized in high-value chemical synthesis, including dyes and functional materials. Its stability under controlled conditions makes it a preferred choice for process optimization in large-scale production. Environmental considerations are also addressed, with advancements in green chemistry prompting the development of safer synthetic routes for such intermediates.

Analytical techniques like HPLC and NMR spectroscopy are employed to ensure the purity of 4-Bromo-3-methyl-2-nitrobenzamide, meeting stringent regulatory standards. The compound’s spectral data and crystallographic properties are well-documented, aiding in quality control and research reproducibility. These attributes align with the pharmaceutical industry’s focus on data integrity and traceability.

Innovations in computational chemistry have further expanded the utility of 1805032-51-2, with molecular docking studies predicting its interactions with biological targets. This synergy between experimental and in silico methods accelerates the identification of novel applications, resonating with trends in AI-driven drug design.

In summary, 4-Bromo-3-methyl-2-nitrobenzamide exemplifies the intersection of chemical innovation and industrial applicability. Its versatility underscores its importance in advancing life sciences and material engineering, while ongoing research continues to unlock its full potential.